Cas no 68104-58-5 (1-(4-ethylphenyl)piperazine)

• Product Name: 1-(4-ethylphenyl)piperazine
• CAS No: 68104-58-5
• MDL: MFCD05182245
• CID: 4656810
• PubChem ID: 3265804
• Update Time: 2025-05-21

1-(4-ethylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)piperazine

• MDL： MFCD05182245

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-ethylphenyl)piperazine

1-(4-Ethylphenyl)Piperazine: A Comprehensive Overview

1-(4-Ethylphenyl)Piperazine, also known by its CAS number CAS No. 68104-58-5, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the piperazine family, which is a class of organic compounds with a six-membered ring containing two nitrogen atoms. The presence of the ethyl group attached to the phenyl ring introduces unique chemical properties that make this compound particularly interesting for various applications.

The structure of 1-(4-Ethylphenyl)Piperazine consists of a piperazine ring fused with a phenyl group at the para position, with an ethyl substituent attached to the phenyl ring. This arrangement imparts distinct electronic and steric properties, which are crucial for its reactivity and biological activity. The compound is synthesized through various methods, including nucleophilic substitution and coupling reactions, which have been optimized in recent studies to enhance yield and purity.

Recent research has focused on the pharmacological properties of 1-(4-Ethylphenyl)Piperazine. Studies have shown that this compound exhibits potential as a modulator of ion channels, particularly in neuronal cells. Its ability to interact with voltage-gated sodium channels makes it a promising candidate for the development of drugs targeting epilepsy and other neurological disorders. Additionally, preclinical studies have demonstrated its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases such as arthritis.

In terms of industrial applications, 1-(4-Ethylphenyl)Piperazine has been explored as a building block in the synthesis of advanced materials, including polymers and coordination complexes. Its unique electronic properties make it suitable for applications in organic electronics, where it can serve as a component in light-emitting diodes (LEDs) and sensors. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis routes for this compound, reducing its environmental footprint.

The safety profile of 1-(4-Ethylphenyl)Piperazine has been extensively studied to ensure its safe handling and use in both research and industrial settings. Toxicological studies indicate that while it exhibits low acute toxicity, prolonged exposure may lead to hepatotoxicity in certain conditions. Regulatory agencies have established guidelines for its safe use, emphasizing proper ventilation and personal protective equipment during handling.

In conclusion, 1-(4-Ethylphenyl)Piperazine, with its CAS number CAS No. 68104-58-5, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool in drug discovery and materials science. Continued research into its properties will undoubtedly unlock further potential uses, contributing to scientific progress and innovation.